Cas no 512175-96-1 (1,4-Cyclohexadiene, 3-chloro-)

• Product Name: 1,4-Cyclohexadiene, 3-chloro-
• CAS No: 512175-96-1
• MF: C₆H₇Cl
• MW: 114.572780847549
• CID: 362977
• PubChem ID: 54010332
• Update Time: 2025-04-19

1,4-Cyclohexadiene, 3-chloro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexadiene, 3-chloro-
• 3-chlorocyclohexa-1,4-diene
• 512175-96-1
• DTXSID70708344
• SCHEMBL4350602

• Inchi： 1S/C6H7Cl/c7-6-4-2-1-3-5-6/h2-6H,1H2
• InChI Key： OJLQSLIRQCMQSQ-UHFFFAOYSA-N
• SMILES： ClC1C=CCC=C1

Computed Properties

• Exact Mass: 114.02371
• Monoisotopic Mass: 114.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 90.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 2.3

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides